Cas no 139326-43-5 (Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester)
139326-43-5 structure
Product Name:Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester
CAS No:139326-43-5
MF:C11H13NO5S
MW:271.289622068405
CID:1266412
PubChem ID:1543563
Update Time:2025-04-20
Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester
- 139326-43-5
- AKOS002688495
- 2-Nitrophenylsulfinyl-acetic acid, isopropyl est
- Acetic acid, ((2-nitrophenyl)sulfinyl)-, 1-methylethyl ester
- DTXSID70874210
-
- Inchi: 1S/C11H13NO5S/c1-8(2)17-11(13)7-18(16)10-6-4-3-5-9(10)12(14)15/h3-6,8H,7H2,1-2H3
- InChI Key: JACZKCHRLPESEQ-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC(C)C)(C1C=CC=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 271.05149
- Monoisotopic Mass: 271.05144369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 86.51
Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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